Cas no 16002-25-8 ((1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene)

• Product Name: (1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene
• CAS No: 16002-25-8
• MF: C₈H₁₁Br
• MW: 187.076941728592
• CID: 2926364
• Update Time: 2025-08-05

(1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene

• Inchi： 1S/C8H11Br/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2/t6-,7+,8+/m1/s1
• InChI Key： XCDJEPZLSGMJSM-CSMHCCOUSA-N
• SMILES： BrC[C@@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 2.7
• Topological Polar Surface Area: 0

Additional information on (1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene

Compound CAS No 16002-25-8: (1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene

The compound with CAS No 16002-25-8, known as (1R,4R,5R)-5-(Bromomethyl)bicyclo[2.2.1]hept-2-ene, is a bicyclic brominated compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclo[2.2.1]heptene framework, which imparts it with interesting physical and chemical properties. The bromomethyl group attached at the 5-position further enhances its reactivity and potential for functionalization in various chemical reactions.

Recent studies have highlighted the versatility of this compound in synthetic chemistry. Researchers have explored its use as a building block for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and advanced materials. The bicyclo[2.2.1]heptene system is known for its stability and rigidity, making it an ideal scaffold for drug design and development.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-closing metathesis and other olefin-based reactions. These methods allow for precise control over the stereochemistry of the molecule, which is crucial for applications in asymmetric synthesis and enantioselective catalysis.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. The bromomethyl group serves as a reactive handle that can be modified to introduce various functional groups, enabling the creation of diverse pharmacophores with potential therapeutic activity. Recent studies have demonstrated its utility in designing inhibitors for key enzymes involved in cancer pathways.

Moreover, the compound has shown potential in materials science as well. Its rigid bicyclic structure makes it a candidate for applications in supramolecular chemistry and nanotechnology. Researchers are investigating its ability to form self-assembled structures under specific conditions, which could lead to novel materials with unique properties.

From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its electronic structure and conformational preferences, further aiding in its application across various disciplines.

In conclusion, CAS No 16002-25-8 represents a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmacology, and materials science. Its unique structural features and reactivity make it a subject of ongoing research interest, driving advancements in both fundamental and applied chemistry.